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Compound of Interest |

Compound Name: 4,5-Bis(mercaptomethyl)-o-xylene
CAS No.: 10230-61-2
Cat. No.: B159100
- 7

As a Senior Application Scientist, I've encountered numerous reagents in chemical synthesis,
each with its unique profile of reactivity, utility, and challenges. The compound 4,5-
Bis(mercaptomethyl)-o-xylene, registered under CAS number 10230-61-2, is a noteworthy
molecule.[1][2][3][4][5][6][7][8] At its core, it is an aromatic dithiol. The presence of two
mercaptomethyl (-CH2SH) groups on a dimethyl-substituted benzene ring makes it a
structurally intriguing and highly functionalized building block.[6][9] The thiol groups are well-
known for their nucleophilicity, their propensity to undergo oxidation to form disulfide bridges,
and their ability to chelate with metal ions. These intrinsic properties suggest its potential utility
in fields ranging from polymer chemistry to materials science and the synthesis of complex
heterocyclic structures. This guide aims to provide a comprehensive technical overview of this
compound, synthesizing its known properties, safety protocols, and handling considerations for
professionals in research and development.

Section 1: Chemical Identity and Physicochemical
Profile

A precise understanding of a compound's identity and physical properties is the foundation of
all subsequent experimental work. It ensures reproducibility and safety.

Nomenclature and Identifiers
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The compound is known by several names, which can be critical when conducting literature
and database searches. Its primary identifiers are consolidated below.

Identifier Type Value Source(s)

CAS Number 10230-61-2 [4][5]18]

[4,5-dimethyl-2-
IUPAC Name (sulfanylmethyl)phenyllmethan [41051[8]

ethiol

4,5-Bis(mercaptomethyl)-o-

Common Name [11[21[3]1[°]
xylene

Molecular Formula C10H14S2 [21[31[41[5]

Molecular Weight 198.34 g/mol [2][5][6][8]

NNGQXIUDFKIVKI-
InChl Key [4][5][8]
UHFFFAOYSA-N

SMILES CC1=CC(=C(C=C1C)CS)CS [4][5]

EC Number 233-551-2 [1]14]

A variety of synonyms are used across commercial and database sources, including 1,2-
Dimethyl-4,5-bis(mercaptomethyl)benzene, 4,5-Dimethyl-o-xylylenedithiol, and Durene-al,02-
dithiol.[2][3][5][6][8][9]

Physicochemical Properties

The physical state and solubility dictate how a substance is stored, handled, and used in
reactions.
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Property Value Source(s)

) Solid; appears as a crystal or
Physical State [31[81[°1
powder at 20°C.

White to very pale yellow or
Color _ [31[8][9]
light yellow-orange.

Melting Point 65.0t0 69.0 °C [819]

Boiling Point 295.69 °C (at 760 mmHQ) [2]

Soluble in Chloroform. Data on
Solubility water solubility is not readily [3]
available.

The relatively low melting point indicates that this compound can be gently melted for certain
applications, though thermal stability must be considered. The thiol groups are susceptible to
air oxidation, a process that can be accelerated by heat.

Section 2: Safety, Handling, and Toxicology

From an EHS (Environment, Health, and Safety) perspective, understanding the hazard profile
IS non-negotiable. The available data classifies this compound as an irritant with potential for
organ toxicity upon repeated exposure.

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a clear framework for the hazards
associated with this chemical.
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Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin
: o 2 N [2](4]
Corrosion/Irritation irritation.
Serious Eye H319: Causes serious
o 2A N [2]14]
Damage/Irritation eye irritation.

-~ H372: Causes
Specific Target Organ
o damage to organs
Toxicity (Repeated 1 [2]
through prolonged or

Exposure)

repeated exposure.
Hazardous to the H413: May cause long
Aquatic Environment 4 lasting harmful effects  [2]
(Long-term) to aquatic life.

The signal word associated with these classifications is "Danger" or "Warning".[1][2][4]

Toxicological Profile and Biological Activity

A thorough review of publicly available toxicological data reveals significant gaps. Most safety
data sheets report that acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity,
and reproductive toxicity have not been fully investigated.[1][10][11] One source indicates the
substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or have
endocrine-disrupting properties.[1]

Expert Insight: The absence of comprehensive toxicological data does not imply safety. For
novel or niche research chemicals like this, a conservative approach is warranted. All handling
should be performed under the assumption that the compound is potentially toxic via multiple
routes of exposure, a principle reflected in the GHS classification of specific target organ
toxicity upon repeated exposure.[2] Currently, there is no specific, peer-reviewed information
available regarding its biological activities or its application in drug development. Its primary
documented use is as a chemical intermediate and laboratory reagent.[2][6]

Protocol: Safe Handling and Storage
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A self-validating protocol for handling this compound involves a multi-layered approach
encompassing engineering controls, personal protective equipment (PPE), and specific storage
conditions. The causality behind each step is crucial for ensuring researcher safety.

Objective: To safely handle and dispense 4,5-Bis(mercaptomethyl)-o-xylene for use in a
chemical synthesis reaction.

Methodology:
e Preparation (Engineering Controls):
o Step 1.1: Designate a certified chemical fume hood for the procedure.

» Causality: This is the primary engineering control to prevent inhalation of any dust or
potential vapors, especially given the lack of inhalation toxicity data.[1][2]

o Step 1.2: Ensure a safety shower and eyewash station are accessible and tested.

» Causality: The compound is a known serious eye and skin irritant (H315, H319), making
immediate decontamination facilities essential.[1][2][3]

o Step 1.3: Assemble all necessary glassware, spatulas, and weighing paper within the
fume hood. Prepare a labeled waste container for contaminated disposables.

» Causality: Confining all materials within the controlled space minimizes the risk of
contamination outside the hood.

o Personal Protective Equipment (PPE):
o Step 2.1: Don a lab coat, splash-proof safety goggles (or a face shield), and nitrile gloves.

» Causality: This standard PPE protects against accidental splashes and contact with skin
and eyes.[1][2]

o Step 2.2: For weighing larger quantities where dust may be generated, consider using a
respirator with an appropriate cartridge.
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» Causality: This provides an additional layer of protection against inhalation, adhering to
the ALARA (As Low As Reasonably Achievable) exposure principle.

e Handling and Dispensing:

[¢]

Step 3.1: Retrieve the container from its designated storage location (recommended: 2-
8°C).[2] Allow it to equilibrate to room temperature before opening.

» Causality: Allowing the container to warm up prevents atmospheric moisture from
condensing inside, which could degrade the thiol-containing compound.

o Step 3.2: Carefully open the container inside the fume hood. Avoid creating dust.

o Step 3.3: Use a clean spatula to weigh the desired amount of the solid onto weighing
paper or directly into a tared reaction vessel.

o Step 3.4: Tightly reseal the main container. If the compound is particularly sensitive to
oxidation, consider flushing the headspace with an inert gas like nitrogen or argon before
sealing.

» Causality: The two thiol groups are prone to oxidation, which can form disulfide
impurities. An inert atmosphere minimizes this degradation during storage.

o Step 3.5: Clean the spatula and any contaminated surfaces with an appropriate solvent
(e.g., ethanol) and dispose of the cleaning materials in the designated waste container.

e Storage:

o Step 4.1: Store the sealed container in a cool, dark, and well-ventilated area, away from
incompatible materials such as strong acids, bases, oxidizing agents, and reducing
agents.[2]

» Causality: Proper segregation prevents hazardous reactions. Thiols can react vigorously
with strong oxidizers.

The workflow for this protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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